Cas no 86967-66-0 (Magnesium, bromo[3-(dimethylamino)phenyl]-)

• Product name: Magnesium, bromo[3-(dimethylamino)phenyl]-
• CAS No: 86967-66-0
• MF: C₈H₁₀BrMgN
• MW: 224.380701541901
• MDL: MFCD06201620
• CID: 659986
• PubChem ID: 12887370

Magnesium, bromo[3-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[3-(dimethylamino)phenyl]-
• 3-(N,N-DIMETHYL)ANILINEMAGNESIUM BROMIDE
• 3-N,N-DIMETHYLANILINEMAGNESIUM BROMIDE,
• magnesium,N,N-dimethylaniline,bromide
• 3-N,N-Dimethylanilinemagnesium bromide 0.5 M in Tetrahydrofuran
• Magnesium,bromo[3-(dimethylamino)phenyl]
• SCHEMBL10943362
• 3-N,N-Dimethylanilinemagnesium bromide, 0.5M in tetrahydrofuran
• 3-n,n-dimethylanilinemagnesium bromide
• AKOS016017700
• 3-(N,N-Dimethylamino)phenylmagnesium bromide, 0.50 M in 2-MeTHF
• 3-(Dimethylamino)phenylmagnesium bromide, 0.5M in THF
• 86967-66-0
• MFCD06201620

• MDL： MFCD06201620
• Inchi： InChI=1S/C8H10N.BrH.Mg/c1-9(2)8-6-4-3-5-7-8;;/h3-4,6-7H,1-2H3;1H;/q;;+1/p-1
• InChI Key： NYSNBEFHVJGEAZ-UHFFFAOYSA-M
• SMILES： CN(C)C1=CC=C[C]=C1.[Br-].[Mg+]

Computed Properties

• Exact Mass: 222.98500
• Monoisotopic Mass: 222.98470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 2.39840

Magnesium, bromo[3-(dimethylamino)phenyl]- Security Information

Magnesium, bromo[3-(dimethylamino)phenyl]- Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Magnesium, bromo[3-(dimethylamino)phenyl]-

Magnesium, bromo[3-(dimethylamino)phenyl]- (CAS No. 86967-66-0): A Comprehensive Overview

Magnesium, bromo[3-(dimethylamino)phenyl]-, identified by its CAS number 86967-66-0, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound, featuring a magnesium cation coordinated with a bromo-substituted phenyl ring bearing a dimethylamino group, exhibits promising characteristics that make it a valuable candidate for various applications, particularly in medicinal chemistry and material science.

The molecular structure of Magnesium, bromo[3-(dimethylamino)phenyl]- is meticulously designed to facilitate its role as an intermediate in the synthesis of more complex molecules. The presence of the bromo group on the phenyl ring provides a reactive site for further functionalization, enabling the compound to be incorporated into larger molecular frameworks. This feature is particularly useful in the development of novel pharmaceutical agents, where precise control over molecular architecture is crucial for achieving desired biological activities.

In recent years, there has been a growing interest in the development of magnesium-based compounds for medicinal applications. Magnesium ions are well-known for their essential role in numerous biological processes, and magnesium complexes have shown potential in various therapeutic contexts. The compound Magnesium, bromo[3-(dimethylamino)phenyl]- leverages these properties by incorporating magnesium into its structure, which may contribute to its stability and bioavailability. Furthermore, the dimethylamino group enhances the compound's solubility and reactivity, making it more amenable to further chemical modifications.

One of the most compelling aspects of Magnesium, bromo[3-(dimethylamino)phenyl]- is its potential as a precursor in the synthesis of biologically active molecules. Researchers have been exploring its utility in creating new drugs targeting various diseases. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by modulating certain enzymatic pathways. The ability to modify the phenyl ring and the amine group allows for the creation of a diverse range of analogs with tailored biological activities.

The pharmaceutical industry has been increasingly focusing on innovative approaches to drug discovery, and Magnesium, bromo[3-(dimethylamino)phenyl]- stands out as a versatile building block in this endeavor. Its unique chemical profile makes it suitable for applications in both small-molecule drug development and the synthesis of complex biomaterials. The compound's stability under various reaction conditions also enhances its appeal as an intermediate in multi-step synthetic routes.

Recent advancements in computational chemistry have further highlighted the significance of Magnesium, bromo[3-(dimethylamino)phenyl]- in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets in specific ways, providing insights into its potential therapeutic effects. These computational approaches are complemented by experimental investigations, which aim to validate the theoretical predictions and optimize the synthesis of derivatives with enhanced pharmacological properties.

The role of magnesium complexes in medicine extends beyond their use as intermediates. Magnesium-based formulations have been explored for their potential as therapeutic agents themselves. For example, magnesium complexes have shown promise in treating neurological disorders by interacting with specific ion channels in neuronal cells. The compound Magnesium, bromo[3-(dimethylamino)phenyl]- could contribute to these efforts by serving as a scaffold for designing novel magnesium-based drugs.

In addition to pharmaceutical applications, Magnesium, bromo[3-(dimethylamino)phenyl]- has shown potential in other areas of chemistry and material science. Its unique coordination chemistry makes it an interesting subject for studying metal-organic interactions and designing new materials with tailored properties. Researchers are investigating its use in creating catalysts that could facilitate more efficient chemical transformations, thereby reducing waste and improving sustainability in industrial processes.

The synthesis of Magnesium, bromo[3-(dimethylamino)phenyl]- involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it more accessible for research and commercial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework while minimizing unwanted side products.

The future prospects for Magnesium, bromo[3-(dimethylamino)phenyl]- are promising, with ongoing research aimed at uncovering new applications and optimizing its use in various fields. As our understanding of its chemical behavior continues to grow, so too will its utility in medicine and material science. The compound's unique properties make it a cornerstone in the development of innovative solutions to complex challenges faced by modern science.